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Compound of Interest

Compound Name: 2-(Trifluoroacetyl)cyclopentanone

Cat. No.: B1276667 Get Quote

In-Depth Technical Guide to 2-
(Trifluoroacetyl)cyclopentanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-
(Trifluoroacetyl)cyclopentanone, a fluorinated organic compound with potential applications

in chemical synthesis and drug discovery. The guide covers its commercial availability,

synthesis, and known biological context, presenting data in a structured format for easy

reference and comparison.

Commercial Availability and Suppliers
2-(Trifluoroacetyl)cyclopentanone is available from a number of chemical suppliers, primarily

for research and development purposes. The table below summarizes the available

quantitative data from a selection of suppliers. Purity levels are generally high, though pricing

and available quantities can vary. For the most current pricing and availability, direct inquiry

with the suppliers is recommended.
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Supplier
CAS
Number

Molecular
Formula

Purity
Available
Quantities

Price (USD)

ChemScene 361-73-9 C₇H₇F₃O₂ >98% 5g, 10g
$209 (5g),

$371 (10g)[1]

ACUBIOCHE

M
361-73-9 C₇H₇F₃O₂ Custom Custom

Inquiry

required[2]

Sigma-

Aldrich
361-73-9 C₇H₇F₃O₂ Inquiry Inquiry

Inquiry

required

Note: Prices and availability are subject to change. It is advisable to contact the suppliers

directly for the most up-to-date information.

Physicochemical Properties
Property Value

IUPAC Name 2-(2,2,2-trifluoroacetyl)cyclopentan-1-one

Molecular Weight 180.12 g/mol [1]

Appearance Inquire with supplier

Solubility Inquire with supplier

Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for 2-(Trifluoroacetyl)cyclopentanone is not

readily available in peer-reviewed literature, a general method for the synthesis of related

trifluoroacetylated 1,3-diketones can be adapted. This procedure involves a Claisen

condensation reaction.

General Experimental Protocol for Trifluoroacetylation of Cyclic Ketones:

This protocol is based on the synthesis of 2-trifluoroacetyl-1,3-cyclopentanedione and can be

considered a starting point for the synthesis of 2-(Trifluoroacetyl)cyclopentanone.

Materials:
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Cyclopentanone

Sodium methoxide

Methyl trifluoroacetate

Diethyl ether

3M Sulfuric acid

Round bottom flask

Magnetic stirrer

Calcium chloride drying tube

Procedure:

To 50 mL of diethyl ether in a round bottom flask equipped with a magnetic stirrer, slowly add

60 mmol of sodium methoxide.

Add 1 equivalent (60 mmol) of methyl trifluoroacetate dropwise while stirring.

After 5 minutes, add 1 equivalent (60 mmol) of cyclopentanone dropwise and stir the mixture

overnight at room temperature under a calcium chloride drying tube.

Evaporate the resulting solution to dryness under reduced pressure.

Dissolve the solid residue in 30 mL of 3M sulfuric acid.

The product can then be extracted with a suitable organic solvent (e.g., diethyl ether or

dichloromethane) and purified using standard techniques such as column chromatography or

recrystallization.

Logical Workflow for Synthesis:
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Caption: General workflow for the synthesis of 2-(Trifluoroacetyl)cyclopentanone.

Biological Activity and Potential Applications
Specific biological activity data for 2-(Trifluoroacetyl)cyclopentanone is limited in the public

domain. However, the broader class of fluorinated ketones and related structures have

garnered significant interest in drug discovery.

The introduction of a trifluoroacetyl group can significantly alter the physicochemical properties

of a molecule, including its lipophilicity, metabolic stability, and binding affinity for biological

targets.[3] Fluorinated ketones, particularly peptidyl fluoromethyl ketones, are known to be

potent and selective inhibitors of serine and cysteine proteases.[4][5][6] These enzymes play

crucial roles in a variety of disease processes, including cancer and viral infections.[4][6]

While direct evidence is not yet available, it is plausible that 2-
(Trifluoroacetyl)cyclopentanone could be explored as a building block in the synthesis of

novel therapeutic agents targeting such enzymes. Its reactivity could be exploited to

incorporate the trifluoroacetylcyclopentanone moiety into larger molecules designed to interact

with specific biological targets.

Potential Research Directions:

Researchers and drug development professionals could consider the following avenues for

investigation:

Screening for Enzyme Inhibition: 2-(Trifluoroacetyl)cyclopentanone could be included in

screening libraries to assess its inhibitory activity against a panel of proteases or other

enzymes.
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Synthetic Intermediate: The compound can serve as a versatile starting material for the

synthesis of more complex molecules with potential therapeutic applications. The

trifluoroacetyl group can act as a handle for further chemical modifications.

Structure-Activity Relationship (SAR) Studies: Incorporation of the 2-
(trifluoroacetyl)cyclopentanone scaffold into known active compounds could be explored

to understand its impact on biological activity and pharmacokinetic properties.

Hypothetical Signaling Pathway Interaction:

Given the known activity of similar compounds, a hypothetical interaction with a protease-

mediated signaling pathway can be visualized. The diagram below illustrates a generic

pathway where a protease is a key signaling component and how an inhibitor, potentially

derived from 2-(Trifluoroacetyl)cyclopentanone, might modulate its activity.
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Caption: Hypothetical inhibition of a protease-mediated signaling pathway.

Safety and Handling
A specific Safety Data Sheet (SDS) for 2-(Trifluoroacetyl)cyclopentanone should be obtained

from the supplier. As with all fluorinated compounds and ketones, appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling. Work should be conducted in a well-ventilated fume hood.
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This technical guide serves as a starting point for researchers interested in 2-
(Trifluoroacetyl)cyclopentanone. Further investigation into its synthesis, reactivity, and

biological properties is warranted to fully elucidate its potential in scientific research and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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